Cas no 93840-38-1 (2-cyclohexyl-6-isobutyl-p-cresol)

• Product Name: 2-cyclohexyl-6-isobutyl-p-cresol
• CAS No: 93840-38-1
• MF: C₁₇H₂₆O
• MW: 246.387745380402
• CID: 1000200
• PubChem ID: 3022566
• Update Time: 2025-04-20

2-cyclohexyl-6-isobutyl-p-cresol Chemical and Physical Properties

Names and Identifiers

• 2-cyclohexyl-6-isobutyl-p-cresol
• 2-cyclohexyl-4-methyl-6-(2-methylpropyl)phenol
• 93840-38-1
• DTXSID90239746
• EINECS 298-901-9
• Phenol, 2-cyclohexyl-4-methyl-6-(2-methylpropyl)-
• NS00039665
• RJDIASVKQBMHBO-UHFFFAOYSA-N

• Inchi： 1S/C17H26O/c1-12(2)9-15-10-13(3)11-16(17(15)18)14-7-5-4-6-8-14/h10-12,14,18H,4-9H2,1-3H3
• InChI Key： RJDIASVKQBMHBO-UHFFFAOYSA-N
• SMILES： OC1C(=CC(C)=CC=1C1CCCCC1)CC(C)C

Computed Properties

• Exact Mass: 246.198365
• Monoisotopic Mass: 246.198365
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 20.2
• XLogP3: 6.1

Experimental Properties

• Density: 0.979
• Boiling Point: 314.9°C at 760 mmHg
• Flash Point: 141.8°C
• Refractive Index: 1.529